![molecular formula C23H26N2O2S B2679581 N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(cyclopentylthio)acetamide CAS No. 1323793-43-6](/img/structure/B2679581.png)
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(cyclopentylthio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(cyclopentylthio)acetamide, also known as BTQCA, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. BTQCA is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.
Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Constrained Derivatives : One study reports the synthesis of 1,2,7,7a-tetrahydro-1aH-cyclopropa[b]quinoline-1a-carboxylic acid derivatives through cyclopropanation processes. These derivatives are considered doubly constrained 1-aminocyclopropane-1-carboxylic acid systems and represent a new type of heterocyclic system (Szakonyi et al., 2002).
Anticancer Agents : Research into the tetrahydroisoquinoline moiety, a common structure in biologically active molecules, led to the synthesis of substituted 1,2,3,4-tetrahydroisoquinolines with potential as anticancer agents. The modifications aimed at exploring various electronic, steric, and lipophilic properties to discover novel and safer drugs (Redda et al., 2010).
Process Improvement : A publication describes an improved synthetic route to a related compound, N-(4-chloro-3-cyano-7-ethoxyquinolin-6-yl)acetamide, highlighting the cost-effectiveness and commercial viability of the process for large-scale operations (Mao et al., 2012).
Cyclization Studies : An experimental and computational study explored the cyclization of aryl radicals followed by tandem S(RN)1 substitution, leading to novel substituted tetrahydroisoquinolines. This work underscores the utility of such cyclization reactions in synthetic organic chemistry (Peisino & Pierini, 2013).
Biological Activity
Antitumor Activity : A novel series of 3-benzyl-substituted-4(3H)-quinazolinones demonstrated significant in vitro antitumor activity. This study indicates the potential of these compounds to serve as a basis for developing new anticancer drugs (Al-Suwaidan et al., 2016).
H3 Receptor Antagonism : GSK189254, a novel histamine H3 receptor antagonist, binds to histamine H3 receptors in Alzheimer's disease brain and has shown to improve cognitive performance in preclinical models. This highlights the therapeutic potential of targeting H3 receptors for treating cognitive disorders (Medhurst et al., 2007).
properties
IUPAC Name |
N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-2-cyclopentylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O2S/c26-22(16-28-20-10-4-5-11-20)24-19-12-13-21-18(15-19)9-6-14-25(21)23(27)17-7-2-1-3-8-17/h1-3,7-8,12-13,15,20H,4-6,9-11,14,16H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTBGJNRIXVWXCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)SCC(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.